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Introduction

Prostaglandin D2 (PGD2) is a key lipid mediator synthesized from arachidonic acid through the

cyclooxygenase (COX) and prostaglandin D synthase (PGDS) pathways.[1][2] The

hematopoietic prostaglandin D synthase (HPGDS) is predominantly expressed in immune cells

like mast cells and Th2 cells, playing a crucial role in allergic and inflammatory responses.[2][3]

Inhibition of HPGDS is a promising therapeutic strategy for a variety of conditions, including

allergic diseases such as asthma and rhinitis.[4][5] Consequently, accurate measurement of

PGD2 levels after treatment with an HPGDS inhibitor is essential to evaluate the inhibitor's

efficacy and its impact on the PGD2 signaling pathway. This document provides detailed

protocols for the quantification of PGD2 in various biological samples using Enzyme-Linked

Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), the two most common and effective methods.[6]

PGD2 Synthesis and HPGDS Inhibition Signaling
Pathway
The synthesis of PGD2 begins with the conversion of arachidonic acid to prostaglandin H2

(PGH2) by COX enzymes. HPGDS then catalyzes the isomerization of PGH2 to PGD2.[7]

HPGDS inhibitors block this step, leading to a reduction in PGD2 levels.[6]
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Prepare Standards,
Samples, and Reagents

Add 50 µL of Standard
or Sample to Wells

Add 50 µL of
Biotinylated-Conjugate

Incubate for 1 hour at 37°C

Aspirate and Wash Plate
(e.g., 3-5 times)

Add 100 µL of
Streptavidin-HRP

Incubate for 60 minutes at 37°C

Aspirate and Wash Plate
(e.g., 5 times)

Add 90 µL of
TMB Substrate

Incubate for 20 minutes at 37°C
(in the dark)

Add 50 µL of Stop Solution

Read Absorbance at 450 nm

Calculate PGD2 Concentration
using Standard Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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